2-(4-phenylpiperazin-1-yl)butanoic acid
Description
2-(4-phenylpiperazin-1-yl)butanoic acid, also known as Phenylpiperazine, is an organic compound with the chemical formula C14H20N2O2. It has a molecular weight of 248.32 .
Synthesis Analysis
A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD). Their bioactivities were evaluated by the Ellman’s method .Molecular Structure Analysis
The molecular formula of 2-(4-phenylpiperazin-1-yl)butanoic acid is C14H20N2O2 . This compound is part of a larger class of compounds known as benzimidazole and piperazine derivatives .Chemical Reactions Analysis
The compound has been used in the synthesis of a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives as acetylcholinesterase inhibitors (AChEIs) .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-phenylpiperazin-1-yl)butanoic acid involves the reaction of 4-phenylpiperazine with butyric anhydride followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "4-phenylpiperazine", "butyric anhydride", "water", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 4-phenylpiperazine is reacted with butyric anhydride in the presence of a catalyst such as pyridine to form the intermediate 2-(4-phenylpiperazin-1-yl)butyric anhydride.", "Step 2: The intermediate is then hydrolyzed with water and sodium hydroxide to form 2-(4-phenylpiperazin-1-yl)butanoic acid.", "Step 3: The product is extracted with diethyl ether and purified by recrystallization." ] } | |
CAS RN |
946762-54-5 |
Product Name |
2-(4-phenylpiperazin-1-yl)butanoic acid |
Molecular Formula |
C14H20N2O2 |
Molecular Weight |
248.3 |
Purity |
95 |
Origin of Product |
United States |
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